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Compound of Interest

Compound Name: Skatole-d3

Cat. No.: B12423585 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial availability

of Skatole-d3, a deuterated analog of skatole (3-methylindole). This document is intended for

researchers, scientists, and drug development professionals who utilize Skatole-d3 as an

internal standard in quantitative analytical methods, such as mass spectrometry, or in metabolic

studies. This guide details the product specifications from various commercial suppliers,

outlines experimental protocols for its use, and illustrates the key signaling pathway influenced

by its non-labeled counterpart.

Core Data Presentation: Commercial Supplier
Specifications
Skatole-d3 is a critical reagent for accurate quantification in complex biological matrices. The

following table summarizes the quantitative data available from prominent commercial suppliers

to facilitate easy comparison.
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Supplier
CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Purity
Isotopic
Enrichme
nt

Available
Formulati
ons

MedChem

Express

111399-

60-1
C₉H₆D₃N 134.19 ≥98%

>98%

(typical)

Solid (1

mg, 5 mg,

10 mg, 50

mg, 100

mg)

Cambridge

Bioscience

111399-

60-1
C₉H₆D₃N 134.19 ≥98%

Not

specified

Solid (5

mg)

Sigma-

Aldrich

111399-

60-1
C₉H₆D₃N 134.19

Not

specified

Not

specified

Inquire for

availability

BOC

Sciences

111399-

60-1
C₉H₆D₃N 134.19

Not

specified

>98%

(typical for

their stable

isotope-

labeled

compound

s)

Inquire for

availability

Alfa

Chemistry

111399-

60-1
C₉H₆D₃N 134.19

Not

specified

Not

specified

Inquire for

availability

Note: Isotopic enrichment is a critical parameter for deuterated standards. While not always

explicitly stated on product pages, suppliers like MedChemExpress and BOC Sciences

generally indicate a high level of enrichment for their isotopically labeled products. It is

recommended to request a Certificate of Analysis (CoA) from the supplier for batch-specific

isotopic enrichment data.

Experimental Protocols: Utilizing Skatole-d3 as an
Internal Standard
Skatole-d3 is primarily employed as an internal standard in isotope dilution mass spectrometry

(IDMS) for the accurate quantification of skatole in various samples, particularly in the context

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b12423585?utm_src=pdf-body
https://www.benchchem.com/product/b12423585?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12423585?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


of food safety (e.g., boar taint analysis) and biomedical research. The following are detailed

methodologies for its application in Gas Chromatography-Mass Spectrometry (GC-MS) and

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Quantification of Skatole in Porcine Adipose Tissue by
Isotope Dilution GC-MS
This protocol is adapted from established reference methods for the determination of boar taint

compounds.

a) Sample Preparation and Extraction:

Homogenize a known weight of porcine adipose tissue.

Spike the homogenized sample with a known amount of Skatole-d3 solution (e.g., in

methanol or isooctane). The amount of internal standard added should be in the same order

of magnitude as the expected analyte concentration.

Perform a liquid-liquid extraction using a suitable organic solvent such as n-hexane or

isooctane.

Vortex the mixture vigorously and centrifuge to separate the organic and aqueous phases.

Carefully collect the organic layer containing the skatole and Skatole-d3.

The extract can be further purified using solid-phase extraction (SPE) with a silica-based

sorbent to remove interfering lipids.

Evaporate the purified extract to dryness under a gentle stream of nitrogen and reconstitute

in a known volume of a suitable solvent for GC-MS analysis.

b) GC-MS Analysis:

Gas Chromatograph (GC) Conditions:

Column: A non-polar or medium-polarity capillary column, such as a DB-5ms or equivalent

(e.g., 30 m x 0.25 mm i.d., 0.25 µm film thickness).
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Injector: Splitless mode at a temperature of 250-280°C.

Oven Temperature Program: Start at a low temperature (e.g., 60°C), hold for 1-2 minutes,

then ramp at a controlled rate (e.g., 10-20°C/min) to a final temperature of 280-300°C and

hold for several minutes.

Carrier Gas: Helium at a constant flow rate (e.g., 1.0-1.5 mL/min).

Mass Spectrometer (MS) Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Acquisition Mode: Selected Ion Monitoring (SIM) to enhance sensitivity and selectivity.

Ions to Monitor:

Skatole (unlabeled): m/z 130 (molecular ion), 115.

Skatole-d3 (internal standard): m/z 133 (molecular ion), 118.

c) Quantification:

Construct a calibration curve by analyzing a series of standards containing known

concentrations of unlabeled skatole and a fixed concentration of Skatole-d3. The ratio of the

peak area of the analyte (m/z 130) to the peak area of the internal standard (m/z 133) is plotted

against the concentration of the analyte. The concentration of skatole in the unknown sample is

then determined from this calibration curve.

Quantification of Skatole by Isotope Dilution LC-MS/MS
This protocol provides an alternative to GC-MS, often with higher throughput and less sample

derivatization.

a) Sample Preparation:

Sample preparation is similar to the GC-MS protocol, involving homogenization, spiking with

Skatole-d3, and extraction. The final extract should be reconstituted in a solvent compatible

with the LC mobile phase.
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b) LC-MS/MS Analysis:

Liquid Chromatograph (LC) Conditions:

Column: A C18 reverse-phase column (e.g., 100 mm x 2.1 mm i.d., 1.8 µm particle size).

Mobile Phase: A gradient of water (A) and acetonitrile or methanol (B), both typically

containing a small amount of formic acid (e.g., 0.1%) to improve ionization.

Flow Rate: A typical flow rate for a 2.1 mm i.d. column is 0.2-0.4 mL/min.

Column Temperature: Maintained at a constant temperature, for instance, 40°C.

Tandem Mass Spectrometer (MS/MS) Conditions:

Ionization Mode: Electrospray Ionization (ESI) in positive mode.

Acquisition Mode: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity.

MRM Transitions:

Skatole (unlabeled): Precursor ion [M+H]⁺ at m/z 131, with product ions such as m/z

116 or 91.

Skatole-d3 (internal standard): Precursor ion [M+H]⁺ at m/z 134, with corresponding

deuterated product ions.

c) Quantification:

Similar to the GC-MS method, a calibration curve is generated by plotting the ratio of the peak

area of the analyte's MRM transition to the peak area of the internal standard's MRM transition

against the analyte concentration. This curve is then used to determine the skatole

concentration in the samples.

Signaling Pathway and Experimental Workflow
Visualization
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Skatole, the non-labeled form of Skatole-d3, is known to be a ligand for the Aryl Hydrocarbon

Receptor (AhR) and an activator of the p38 Mitogen-Activated Protein Kinase (MAPK) pathway.

This interaction can lead to various cellular responses, including apoptosis in intestinal

epithelial cells.
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Caption: Skatole-mediated activation of AhR and p38 MAPK signaling pathways.

The following diagram illustrates a typical experimental workflow for quantifying skatole in a

biological sample using Skatole-d3 as an internal standard.
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Caption: Workflow for skatole quantification using Skatole-d3.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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